Cas no 2171170-16-2 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)
(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
- (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
- EN300-1581583
- 2171170-16-2
-
- Inchi: 1S/C24H28N2O5/c1-3-8-16(13-22(27)28)26-23(29)15(2)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21H,3,8,13-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)/t15-,16-/m0/s1
- InChI Key: JGZDQJQXBYBAQB-HOTGVXAUSA-N
- SMILES: O(C(N[C@@H](C)C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 105Ų
(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1581583-0.05g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-0.1g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-0.25g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-0.5g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-1.0g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-2.5g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-5.0g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-10.0g |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1581583-50mg |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 50mg |
$827.0 | 2023-09-24 | ||
| Enamine | EN300-1581583-100mg |
(3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid |
2171170-16-2 | 100mg |
$867.0 | 2023-09-24 |
(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
Introduction to (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171170-16-2)
(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171170-16-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) protected amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure and properties of this compound make it a valuable tool in various biochemical and pharmaceutical applications.
The molecular structure of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is characterized by a long aliphatic chain with a terminal carboxylic acid group, an amino acid residue, and an Fmoc protecting group. The Fmoc group is particularly important as it provides temporary protection for the amino group during synthetic processes, allowing for controlled and sequential addition of amino acids in peptide synthesis. This feature makes the compound highly useful in the development of custom peptides and proteins for therapeutic and diagnostic purposes.
Recent research has highlighted the potential applications of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid in various areas of medicinal chemistry. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides can be designed to target specific receptors or enzymes, making them valuable candidates for drug development. Additionally, the compound's ability to form stable amide bonds during peptide synthesis ensures that the resulting peptides maintain their structural integrity and functional activity.
In the context of drug discovery, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid has been utilized in the development of novel therapeutics for various diseases. For example, researchers have explored its use in the synthesis of peptides that can modulate protein-protein interactions, which are critical in many biological processes and disease states. By designing peptides that can disrupt or enhance these interactions, scientists aim to develop new treatments for conditions such as cancer, neurodegenerative disorders, and infectious diseases.
The versatility of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid extends beyond its use in peptide synthesis. It has also been investigated for its potential as a building block in the development of small molecule drugs. The compound's ability to form stable amide bonds and its compatibility with various functional groups make it an attractive candidate for the design of small molecules with specific biological activities. This has led to its use in high-throughput screening assays to identify lead compounds for further optimization.
In addition to its applications in drug discovery, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid has been studied for its potential use in diagnostic tools. Peptides synthesized using this compound can be labeled with fluorescent or radioactive tags to create probes for imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). These probes can be used to visualize specific biological processes or disease markers in vivo, providing valuable insights into disease progression and treatment efficacy.
The synthetic methods for producing (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid have been well-documented in the literature. Common approaches include solid-phase peptide synthesis (SPPS) and solution-phase synthesis. SPPS is particularly advantageous due to its high efficiency and scalability, making it suitable for large-scale production of peptides containing this compound. Solution-phase synthesis, on the other hand, offers greater flexibility in terms of functional group manipulation and can be used to introduce additional modifications to the peptide backbone.
The stability and solubility properties of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid are also important considerations in its application. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation during long-term storage or exposure to harsh conditions. Its solubility can be influenced by factors such as pH and temperature, which should be optimized based on the specific requirements of the intended application.
In conclusion, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171170-16-2) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic properties make it an essential tool in the development of custom peptides, proteins, small molecule drugs, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.
2171170-16-2 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)